Cas no 2167051-68-3 ((5-fluoro-1H-pyrazol-3-yl)methanol)

• Product Name: (5-fluoro-1H-pyrazol-3-yl)methanol
• CAS No: 2167051-68-3
• MF: C₄H₅FN₂O
• MW: 116.093703985214
• CID: 5289978
• Update Time: 2026-03-10

(5-fluoro-1H-pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-1H-pyrazol-3-yl)methanol

• Inchi： 1S/C4H5FN2O/c5-4-1-3(2-8)6-7-4/h1,8H,2H2,(H,6,7)
• InChI Key： WBJODPSVZUTQCI-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)NN=1)O

Additional information on (5-fluoro-1H-pyrazol-3-yl)methanol

Comprehensive Overview of (5-fluoro-1H-pyrazol-3-yl)methanol (CAS No. 2167051-68-3): Properties, Applications, and Industry Insights

The compound (5-fluoro-1H-pyrazol-3-yl)methanol (CAS No. 2167051-68-3) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a heterocyclic building block, it serves as a versatile intermediate in the synthesis of biologically active molecules. The presence of both a fluoro substituent and a hydroxymethyl group on the pyrazole ring enhances its reactivity and potential for derivatization, making it valuable for drug discovery programs targeting kinase inhibitors and antimicrobial agents.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyrazoles like (5-fluoro-1H-pyrazol-3-yl)methanol in developing novel therapeutics. The fluorine atom improves metabolic stability and membrane permeability, while the hydroxymethyl group allows for further functionalization through esterification or etherification. These properties align with current industry trends favoring fragment-based drug design and click chemistry approaches, as evidenced by its inclusion in patent applications for oncology and CNS disorders.

From a synthetic chemistry perspective, CAS 2167051-68-3 demonstrates remarkable utility in multicomponent reactions and catalyzed coupling processes. Researchers have successfully employed it in palladium-catalyzed cross-couplings to create diverse biaryl structures, addressing the growing demand for molecular complexity in drug candidates. Its thermal stability and solubility profile in polar aprotic solvents make it particularly suitable for high-throughput screening applications.

The agrochemical sector has also recognized the potential of (5-fluoro-1H-pyrazol-3-yl)methanol as a precursor for crop protection agents. Fluorinated pyrazoles exhibit improved pest resistance profiles compared to their non-fluorinated analogs, coinciding with the agricultural industry's shift toward sustainable chemistry solutions. This aligns with global initiatives for green synthesis methodologies that reduce environmental impact while maintaining efficacy.

Analytical characterization of 2167051-68-3 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy (particularly ¹⁹F NMR for verifying fluorination). Current Good Manufacturing Practice (cGMP) compliant batches show consistent purity levels above 98%, meeting pharmaceutical industry standards for intermediate compounds. Stability studies indicate optimal storage conditions under inert atmosphere at -20°C, with demonstrated shelf life exceeding 24 months.

Market analysis reveals increasing procurement of (5-fluoro-1H-pyrazol-3-yl)methanol by contract research organizations specializing in small molecule drug development. The compound's commercial availability through major chemical suppliers has expanded significantly since 2020, reflecting growing application in proteolysis targeting chimera (PROTAC) research and covalent inhibitor design. Pricing trends suggest moderate cost fluctuations due to raw material availability for fluorinated precursors.

Environmental and safety assessments of CAS 2167051-68-3 indicate favorable profiles compared to traditional halogenated compounds. The fluoro substituent's stability reduces potential for bioaccumulation, while the compound's ready biodegradability meets OECD screening criteria. These characteristics support its inclusion in benign by design pharmaceutical development strategies that prioritize green chemistry principles.

Future research directions for (5-fluoro-1H-pyrazol-3-yl)methanol include exploration of its metal-chelating properties for catalytic applications and investigation of its potential in bioconjugation chemistry. The compound's compatibility with continuous flow chemistry systems presents opportunities for process intensification in API manufacturing. Emerging patent literature suggests novel applications in fluorescent probes and materials science, particularly for functionalized polymer development.

For researchers working with 2167051-68-3, proper handling requires standard laboratory precautions including personal protective equipment and adequate ventilation. While not classified as highly hazardous, material safety data sheets recommend avoiding prolonged exposure and implementing standard chemical hygiene practices. The compound's physicochemical properties (including melting point, solubility, and partition coefficient) have been thoroughly documented in recent chemical literature.

The synthesis of (5-fluoro-1H-pyrazol-3-yl)methanol typically proceeds via nucleophilic fluorination of appropriate pyrazole precursors followed by hydroxymethylation. Recent process chemistry improvements have increased yields to >75% while reducing byproduct formation, addressing previous challenges with regioisomeric purity. These advancements support scalable production to meet growing demand from both academic and industrial sectors.

In conclusion, CAS 2167051-68-3 represents an important fluorinated heterocycle with expanding applications across multiple scientific disciplines. Its unique combination of structural features and reactivity patterns positions it as valuable building block in contemporary drug discovery and materials research. As synthetic methodologies continue to evolve, the utility of this compound is expected to grow significantly in coming years.